Cas no 1713639-44-1 (3-Chloromethyl-6-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine)

3-Chloromethyl-6-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine is a heterocyclic compound featuring a fused triazolopyridine core with a chloromethyl substituent and a cyclopropyl-oxadiazole moiety. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it serves as a key intermediate for the development of biologically active molecules. The chloromethyl group offers a reactive site for further functionalization, while the cyclopropyl-oxadiazole component may contribute to enhanced metabolic stability and binding affinity in target interactions. Its well-defined reactivity profile makes it suitable for use in the synthesis of potential pharmacophores, particularly in the exploration of kinase inhibitors or antimicrobial agents. The compound is typically handled under controlled conditions due to its reactive functional groups.
3-Chloromethyl-6-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine structure
1713639-44-1 structure
Product Name:3-Chloromethyl-6-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine
CAS No:1713639-44-1
MF:C12H10ClN5O
MW:275.693700313568
CID:5152322
Update Time:2025-05-22

3-Chloromethyl-6-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloromethyl-6-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine
    • 1,2,4-Triazolo[4,3-a]pyridine, 3-(chloromethyl)-6-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-
    • Inchi： 1S/C12H10ClN5O/c13-5-10-16-15-9-4-3-8(6-18(9)10)12-14-11(17-19-12)7-1-2-7/h3-4,6-7H,1-2,5H2
    • InChI Key： QTJCSGSEMGUTFV-UHFFFAOYSA-N
    • SMILES： C12=NN=C(CCl)N1C=C(C1ON=C(C3CC3)N=1)C=C2

Computed Properties

  • Exact Mass: 275.057
  • Monoisotopic Mass: 275.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1A^2

3-Chloromethyl-6-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM510655-1g
5-(3-(Chloromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-yl)-3-cyclopropyl-1,2,4-oxadiazole
 1713639-44-1 97%
1g
 $*** 2023-03-30

3-Chloromethyl-6-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine Related Literature

1713639-44-1 (3-Chloromethyl-6-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine) Related Products

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